Cas no 635712-45-7 (7-chloro-1H-indazole-5-carbaldehyde)

• Product Name: 7-chloro-1H-indazole-5-carbaldehyde
• CAS No: 635712-45-7
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 1653584
• PubChem ID: 21102210
• Update Time: 2025-11-03

7-chloro-1H-indazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carboxaldehyde, 7-chloro-
• 7-chloro-1H-Indazole-5-carbaldehyde
• SJVPWDIJIFQCKB-UHFFFAOYSA-N
• 635712-45-7
• 7-Chloroindazole-5-carboxaldehyde
• SCHEMBL3603295
• DB-359726
• EN300-7833081
• Z1255396251
• 7-chloro-1H-indazole-5-carbaldehyde

• Inchi： 1S/C8H5ClN2O/c9-7-2-5(4-12)1-6-3-10-11-8(6)7/h1-4H,(H,10,11)
• InChI Key： SJVPWDIJIFQCKB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC2C=NNC=21

Computed Properties

• Exact Mass: 180.00915
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-chloro-1H-indazole-5-carbaldehyde

Comprehensive Analysis of 7-Chloro-1H-indazole-5-carbaldehyde (CAS 635712-45-7): Properties, Applications, and Industry Insights

7-Chloro-1H-indazole-5-carbaldehyde (CAS 635712-45-7) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical and agrochemical research. As a derivative of indazole, this aldehyde-functionalized molecule exhibits unique reactivity, making it a critical intermediate in synthetic chemistry. Its molecular formula, C₈H₅ClN₂O, and precise structure (containing a chloro substituent at the 7-position and a formyl group at the 5-position) enable selective modifications for drug discovery pipelines.

In recent years, the demand for 7-chloro-1H-indazole-5-carbaldehyde has surged due to its role in developing kinase inhibitors and antimicrobial agents. Researchers highlight its utility in fragment-based drug design (FBDD), where the aldehyde moiety serves as a key handle for click chemistry or Schiff base formation. This aligns with trending topics like "targeted protein degradation" and "covalent inhibitor development," frequently searched in AI-driven drug discovery platforms. The compound’s indazole core also contributes to its stability under physiological conditions, a feature emphasized in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

From a synthetic perspective, CAS 635712-45-7 is often prepared via Vilsmeier-Haack formylation of halogenated indazoles, a process optimized for scalability in GMP-compliant facilities. Analytical data (e.g., ¹H NMR: δ 10.2 ppm for CHO; HPLC purity >98%) ensure reproducibility, addressing common user queries such as "how to characterize indazole aldehydes" or "QC protocols for heterocyclic intermediates." Notably, its electrophilic carbonyl group enables diverse transformations, including reductive amination or nucleophilic additions—topics frequently explored in medicinal chemistry forums.

Beyond pharmaceuticals, 7-chloro-1H-indazole-5-carbaldehyde finds niche applications in material science, particularly in designing fluorescent probes and metal-organic frameworks (MOFs). Its conjugation with luminescent tags via the aldehyde functionality supports bioimaging research, a hotspot in cancer diagnostics. This dual utility (therapeutic + diagnostic) positions it as a "theranostic" building block, resonating with industry trends toward precision medicine.

Regulatory and safety profiles of CAS 635712-45-7 adhere to REACH and FDA guidelines for non-hazardous intermediates. Storage recommendations (2–8°C under inert atmosphere) and handling protocols (use of PPE) are critical for lab-scale users, as evidenced by search terms like "stability of halogenated indazoles." Suppliers often provide COA (Certificate of Analysis) and MSDS documentation to meet compliance requirements, a practice highly valued in contract research organizations (CROs).

In conclusion, 7-chloro-1H-indazole-5-carbaldehyde exemplifies the intersection of synthetic utility and biomedical innovation. Its relevance in fragment libraries, coupled with emerging applications in bioconjugation, ensures sustained interest across academic and industrial sectors. For researchers seeking reliable sourcing, verifying suppliers with ISO certification and batch-specific spectral data is advised—a frequent recommendation in peer-reviewed synthesis guides.